molecular formula C7H7Cl2F2N B6277684 5-chloro-2,4-difluoro-N-methylaniline hydrochloride CAS No. 2763759-64-2

5-chloro-2,4-difluoro-N-methylaniline hydrochloride

Cat. No. B6277684
CAS RN: 2763759-64-2
M. Wt: 214
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Chloro-2,4-difluoro-N-methylaniline hydrochloride (5-Cl-2,4-DFMA-HCl) is a novel fluorinated aniline derivative, which has been used for a variety of scientific research applications. This compound is a derivative of N-methylaniline and is composed of five chlorine atoms, two fluoro atoms and a hydrogen chloride (HCl) group. The compound has been used in organic synthesis, drug design, and analytical chemistry. It has also been used in the study of the biochemical and physiological effects of this compound.

Scientific Research Applications

5-Cl-2,4-DFMA-5-chloro-2,4-difluoro-N-methylaniline hydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of other fluorinated anilines, such as 6-chloro-2,4-difluoro-N-methylaniline hydrochloride (6-Cl-2,4-DFMA-5-chloro-2,4-difluoro-N-methylaniline hydrochloride), which has been used in the synthesis of pharmaceuticals. 5-Cl-2,4-DFMA-5-chloro-2,4-difluoro-N-methylaniline hydrochloride has also been used in the synthesis of other fluorinated compounds, such as 5-chloro-2,4-difluoro-N-methylbenzenesulfonamide, which has been used as a reagent for the synthesis of other organic compounds. In addition, 5-Cl-2,4-DFMA-5-chloro-2,4-difluoro-N-methylaniline hydrochloride has been used in the study of the biochemical and physiological effects of this compound.

Mechanism of Action

The mechanism of action of 5-Cl-2,4-DFMA-5-chloro-2,4-difluoro-N-methylaniline hydrochloride is not fully understood. However, it is believed that the compound binds to certain receptors in the body, which then activates certain biochemical pathways. The compound is believed to be a competitive inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the biosynthesis of prostaglandins. This inhibition of COX-2 activity is believed to be responsible for the anti-inflammatory and analgesic effects of 5-Cl-2,4-DFMA-5-chloro-2,4-difluoro-N-methylaniline hydrochloride.
Biochemical and Physiological Effects
5-Cl-2,4-DFMA-5-chloro-2,4-difluoro-N-methylaniline hydrochloride has been studied for its biochemical and physiological effects. The compound has been shown to have anti-inflammatory and analgesic effects, which are believed to be due to its ability to inhibit the activity of the enzyme COX-2. In addition, the compound has been shown to have anti-allergic and anti-cancer effects, as well as being an antioxidant.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-Cl-2,4-DFMA-5-chloro-2,4-difluoro-N-methylaniline hydrochloride in lab experiments is that it is a relatively stable compound, which makes it suitable for use in a variety of experiments. In addition, the compound is relatively inexpensive and is easy to synthesize. However, the compound is relatively toxic and should be handled with care.

Future Directions

The potential future directions of research on 5-Cl-2,4-DFMA-5-chloro-2,4-difluoro-N-methylaniline hydrochloride are numerous. One potential direction is to further investigate the biochemical and physiological effects of the compound, such as its anti-inflammatory and analgesic effects. In addition, further research could be done to investigate the potential therapeutic uses of 5-Cl-2,4-DFMA-5-chloro-2,4-difluoro-N-methylaniline hydrochloride, such as for the treatment of cancer or other diseases. Finally, further research could be done to investigate the potential toxicity of the compound and to develop methods for its safe use in lab experiments.

Synthesis Methods

The synthesis of 5-Cl-2,4-DFMA-5-chloro-2,4-difluoro-N-methylaniline hydrochloride is accomplished through a two-step reaction. In the first step, N-methylaniline is reacted with N-chlorosuccinimide to form an N-chlorosuccinimide-N-methylaniline adduct. In the second step, the adduct is reacted with a fluorinating agent, such as N-fluoro-N-methylbenzenesulfonamide, to form 5-Cl-2,4-DFMA-5-chloro-2,4-difluoro-N-methylaniline hydrochloride. This reaction is typically carried out in an aqueous solution at a temperature of approximately 25 °C.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-2,4-difluoro-N-methylaniline hydrochloride involves the reaction of 5-chloro-2,4-difluoroaniline with methylamine hydrochloride in the presence of a catalyst.", "Starting Materials": [ "5-chloro-2,4-difluoroaniline", "Methylamine hydrochloride", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 5-chloro-2,4-difluoroaniline in a suitable solvent.", "Step 2: Add methylamine hydrochloride to the reaction mixture.", "Step 3: Add a catalyst to the reaction mixture.", "Step 4: Heat the reaction mixture to a suitable temperature and stir for a suitable time.", "Step 5: Cool the reaction mixture and filter the precipitate.", "Step 6: Wash the precipitate with a suitable solvent and dry to obtain 5-chloro-2,4-difluoro-N-methylaniline hydrochloride." ] }

CAS RN

2763759-64-2

Product Name

5-chloro-2,4-difluoro-N-methylaniline hydrochloride

Molecular Formula

C7H7Cl2F2N

Molecular Weight

214

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.